![molecular formula C19H25ClN2 B6074985 N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride](/img/structure/B6074985.png)
N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride (BDA) is a synthetic compound that belongs to the acridine family. It has been widely used in scientific research due to its unique properties, including its ability to bind to DNA and RNA molecules.
Scientific Research Applications
N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has been extensively used in scientific research as a fluorescent probe to study DNA and RNA interactions. It has been shown to selectively bind to double-stranded DNA and RNA, with high affinity and specificity. This compound has also been used to study the conformational changes of nucleic acids and their interactions with proteins.
Mechanism of Action
The mechanism of action of N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride involves intercalation between base pairs of DNA and RNA. This intercalation results in a change in the fluorescence properties of this compound, which can be used to monitor changes in DNA and RNA structure and interactions. This compound has been shown to preferentially bind to GC-rich regions of DNA and RNA.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not interfere with DNA replication or transcription. It has been used in vitro to study DNA and RNA interactions and has also been used in vivo to study gene expression. This compound has been shown to be cell-permeable and can be used to study DNA and RNA interactions in live cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride in lab experiments is its high specificity and selectivity for DNA and RNA. It can be used to study the conformational changes of nucleic acids and their interactions with proteins. Another advantage is its low toxicity and lack of interference with DNA replication and transcription. However, one limitation of using this compound is its relatively low fluorescence quantum yield, which can limit its sensitivity in certain experiments.
Future Directions
There are several future directions for research involving N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride. One area of interest is the development of new fluorescent probes based on the acridine scaffold. These probes could have improved fluorescence properties and selectivity for DNA and RNA. Another area of interest is the development of this compound-based therapeutics for the treatment of cancer and other diseases. This compound has been shown to have anticancer activity in vitro and could be developed into a novel chemotherapeutic agent. Finally, this compound could be used in the development of new diagnostic tools for the detection of DNA and RNA biomarkers in diseases such as cancer.
Synthesis Methods
N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride can be synthesized through a series of chemical reactions. The starting material is 9-aminoacridine, which is reacted with butyraldehyde to form a Schiff base. The Schiff base is then reduced with sodium borohydride to obtain this compound. The final product is obtained as a hydrochloride salt.
Properties
IUPAC Name |
N-butyl-3,3-dimethyl-4H-acridin-9-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2.ClH/c1-4-5-12-20-18-14-8-6-7-9-16(14)21-17-13-19(2,3)11-10-15(17)18;/h6-11H,4-5,12-13H2,1-3H3,(H,20,21);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNECTSBHHFQRIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=C2C=CC(CC2=NC3=CC=CC=C31)(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.